Cas no 2035022-80-9 (GBJKJDKTZLTZQW-PKNBQFBNSA-N)

• Product Name: GBJKJDKTZLTZQW-PKNBQFBNSA-N
• CAS No: 2035022-80-9
• MF: C₁₉H₂₂FN₃O₃S
• MW: 391.459686756134
• CID: 6122134
• PubChem ID: 119100501
• Update Time: 2025-08-05

GBJKJDKTZLTZQW-PKNBQFBNSA-N Chemical and Physical Properties

Names and Identifiers

• GBJKJDKTZLTZQW-PKNBQFBNSA-N
• Pyrimidine, 4-ethyl-5-fluoro-6-[[1-[[2-(4-methylphenyl)ethenyl]sulfonyl]-3-pyrrolidinyl]oxy]-
• 2035022-80-9
• AKOS026690869
• 4-ethyl-5-fluoro-6-[1-[(E)-2-(4-methylphenyl)ethenyl]sulfonylpyrrolidin-3-yl]oxypyrimidine
• (E)-4-ethyl-5-fluoro-6-((1-((4-methylstyryl)sulfonyl)pyrrolidin-3-yl)oxy)pyrimidine
• 4-ethyl-5-fluoro-6-({1-[(E)-2-(4-methylphenyl)ethenesulfonyl]pyrrolidin-3-yl}oxy)pyrimidine
• F6478-3985

• Inchi： 1S/C19H22FN3O3S/c1-3-17-18(20)19(22-13-21-17)26-16-8-10-23(12-16)27(24,25)11-9-15-6-4-14(2)5-7-15/h4-7,9,11,13,16H,3,8,10,12H2,1-2H3
• InChI Key： GBJKJDKTZLTZQW-UHFFFAOYSA-N
• SMILES： C1=NC(OC2CCN(S(C=CC3=CC=C(C)C=C3)(=O)=O)C2)=C(F)C(CC)=N1

Computed Properties

• Exact Mass: 391.13659091g/mol
• Monoisotopic Mass: 391.13659091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 559.5±60.0 °C(Predicted)
• pka: 2.33±0.26(Predicted)

Additional information on GBJKJDKTZLTZQW-PKNBQFBNSA-N

Comprehensive Overview of GBJKJDKTZLTZQW-PKNBQFBNSA-N (CAS No. 2035022-80-9): Properties, Applications, and Industry Relevance

The compound GBJKJDKTZLTZQW-PKNBQFBNSA-N (CAS No. 2035022-80-9) has garnered significant attention in recent years due to its unique chemical structure and versatile applications across multiple industries. As researchers and manufacturers seek innovative solutions for challenges in pharmaceuticals, materials science, and biotechnology, this compound has emerged as a promising candidate. Its systematic name, while complex, reflects the precision required in modern chemical identification systems, ensuring accurate communication among scientists and regulatory bodies worldwide.

In the pharmaceutical sector, GBJKJDKTZLTZQW-PKNBQFBNSA-N has shown potential as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have explored its role in targeted drug delivery systems, particularly in addressing current healthcare priorities such as personalized medicine and controlled-release formulations. The compound's molecular architecture allows for specific interactions with biological targets, making it valuable for researchers investigating treatments for chronic conditions that dominate global health concerns today.

From a materials science perspective, 2035022-80-9 demonstrates remarkable stability under various environmental conditions, sparking interest in sustainable material development. As industries worldwide shift toward greener alternatives, this compound's properties align with the growing demand for eco-friendly solutions in packaging, coatings, and electronic components. Its thermal and chemical resistance characteristics make it particularly relevant for applications requiring durability without compromising environmental responsibility.

The analytical characterization of GBJKJDKTZLTZQW-PKNBQFBNSA-N reveals fascinating spectroscopic properties that have become a subject of intense study. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to elucidate its three-dimensional structure and electronic configuration. These investigations not only contribute to fundamental chemical knowledge but also provide practical insights for quality control in industrial applications where precision is paramount.

In the context of current scientific trends, 2035022-80-9 intersects with several cutting-edge research areas. Its potential role in nanotechnology applications has been explored, particularly in the development of functional nanomaterials for energy storage and conversion. As the world focuses on renewable energy solutions, compounds like GBJKJDKTZLTZQW-PKNBQFBNSA-N may contribute to next-generation battery technologies or catalytic systems for clean energy production.

The synthesis and production of GBJKJDKTZLTZQW-PKNBQFBNSA-N involve sophisticated organic chemistry techniques that reflect the advancements in modern synthetic methodology. Process optimization studies have focused on improving yield and purity while minimizing environmental impact, addressing the pharmaceutical industry's increasing emphasis on green chemistry principles. These developments are particularly relevant as regulatory agencies worldwide implement stricter guidelines for chemical manufacturing practices.

From a commercial perspective, the market for 2035022-80-9 has shown steady growth, driven by its diverse applications and the expanding needs of research institutions and industrial manufacturers. Supply chain considerations for this compound highlight the importance of reliable sourcing and quality assurance, especially as global industries recover from recent disruptions and adapt to new operational paradigms. The compound's stability and shelf-life characteristics make it particularly suitable for international distribution networks.

Safety assessments of GBJKJDKTZLTZQW-PKNBQFBNSA-N have been conducted in accordance with international standards, providing valuable data for proper handling and storage protocols. These studies contribute to the growing body of knowledge about structurally similar compounds, helping to establish best practices for workplace safety in chemical research and production environments. The compound's profile aligns with contemporary industrial hygiene requirements and responsible material management policies.

Looking toward future applications, researchers are investigating the potential of 2035022-80-9 in emerging fields such as smart materials and responsive systems. Its molecular characteristics suggest possible utility in sensors, actuators, and other devices that respond to environmental stimuli. These developments could have significant implications for industries ranging from healthcare monitoring to environmental sensing technologies.

The nomenclature system that produces names like GBJKJDKTZLTZQW-PKNBQFBNSA-N represents an important standardization in chemical identification, facilitating global collaboration and information sharing. While these systematic names may appear complex, they serve a critical function in ensuring precise communication across international research communities and regulatory frameworks. This standardization becomes increasingly important as chemical research becomes more interdisciplinary and globally connected.

In conclusion, GBJKJDKTZLTZQW-PKNBQFBNSA-N (CAS No. 2035022-80-9) represents a fascinating example of how specialized chemical compounds can address diverse scientific and industrial challenges. Its unique properties and potential applications position it as a compound of interest across multiple sectors, from healthcare to advanced materials. As research continues to uncover new aspects of its behavior and utility, this compound will likely remain relevant in scientific discourse and industrial applications for years to come.